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Abstract

Psicofuranose, a furanose form of the rare sugar D-psicose (also known as D-allulose), is a
ketohexose that has garnered significant interest in the scientific community. Its unique
structural characteristics and potential biological activities make it a molecule of interest for
various applications, from a low-calorie sweetener to a precursor for synthesizing biologically
active compounds. This technical guide provides a comprehensive overview of the chemical
structure, physicochemical properties, synthesis, and biological relevance of psicofuranose,
with a focus on data-driven insights and detailed experimental methodologies.

Chemical Structure and Properties

Psicofuranose is a monosaccharide with the chemical formula CeH1206 and a molecular
weight of 180.16 g/mol .[1][2] It exists as a five-membered furanose ring and can be found in
different stereoisomeric forms, including a and 3 anomers, as well as D and L configurations.

Nomenclature and Stereochemistry

The systematic IUPAC names for the different isomers of psicofuranose are:

o [B-D-psicofuranose: (2R,3R,4S,5R)-2,5-bis(hydroxymethyl)oxolane-2,3,4-triol[1]
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e a-D-psicofuranose: (2S,3R,4S,5R)-2,5-bis(hydroxymethyl)oxolane-2,3,4-triol
e [(B-L-psicofuranose: (2S,3S,4R,5S)-2,5-bis(hydroxymethyl)oxolane-2,3,4-triol

The stereochemistry at the anomeric carbon (C2) distinguishes the a and [3 anomers.

Physicochemical Properties

Quantitative data on the physicochemical properties of psicofuranose are summarized in the
table below. While experimentally determined values for the parent psicofuranose are limited,
computed data from reliable sources and experimental data for closely related derivatives

provide valuable insights.

B-D- o-D- 6-deoxy-a-L- .
. . . D-Psicose
Property Psicofuranose Psicofuranose psicofuranose .
. (Experimental)

(Computed) (Computed) (Experimental)
Molecular Weight

180.16[1] 180.16 164.16[3] 180.16[3]
(g/mol)
Melting Point ) )
0 Not available Not available 76[3] 107.6[3]
Boiling Point (°C)  Not available Not available Not available Not available
Specific Rotation ] ) ) .

Not available Not available Not available Not available
([a]D)

Soluble in water. Soluble in water.

[4] Solubility in [4] Solubility in

ethanol is ethanol is

generally lower generally lower
Solubility than in water and  than in waterand  Not available Not available

decreases with decreases with

increasing increasing

ethanol ethanol

concentration.[5]  concentration.[5]
XLogP3 -2.3[1] -2.3 Not available Not available
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Synthesis and Isolation

The limited natural abundance of psicofuranose necessitates its production through chemical
or enzymatic synthesis.

Chemical Synthesis of D-Psicofuranose Derivatives

The chemical synthesis of psicofuranosides often involves the use of a protected D-psicose
derivative as a glycosyl donor. A general workflow for the synthesis of a D-psicofuranosyl donor
from D-ribose is outlined below.

. A i i . . Selective Oxidation . S . . .
D-Ribose Derivative Triol Intermediate D-Psicose Derivative Selective Monobenzoylation D-Psicofuranosyl Donor

Click to download full resolution via product page
Synthesis of a D-psicofuranosyl donor.

Experimental Protocol: General Procedure for N-Glycosidation using a D-Psicofuranosyl
Donor[6]

o A solution of the pyrimidine base (0.300 mmol) and N,O-bis(trimethylsilyl)acetamide (0.600
mmol) in acetonitrile (1.0 mL) is heated at reflux for 1 hour.

e The reaction mixture is cooled to 0 °C.

e The D-psicofuranosyl donor (0.200 mmol) in dichloromethane (2.0 mL) and trimethylsilyl
trifluoromethanesulfonate (TMSOTf; 0.200 mmol) are added.

e The reaction is stirred at room temperature for the specified time and then quenched with a
saturated aqueous solution of sodium bicarbonate.

e The aqueous layer is extracted with chloroform.

» The combined organic layers are washed with water and brine, dried over magnesium
sulfate, and evaporated.

e The residue is purified by flash column chromatography on silica gel.
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Enzymatic Synthesis of D-Psicose from D-Fructose

D-psicose, the precursor to psicofuranose, can be synthesized enzymatically from D-fructose
using D-tagatose 3-epimerase. This process is highly efficient and can be performed using
immobilized enzymes in a bioreactor system.[7] A further one-pot enzymatic process can
convert D-fructose to D-allose via a D-psicose intermediate using D-psicose 3-epimerase and

L-rhamnose isomerase.[8]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

© 2025 BenchChem. All rights reserved. 7/8 Tech Support


https://www.benchchem.com/product/b8254897?utm_src=pdf-custom-synthesis
https://pubchem.ncbi.nlm.nih.gov/compound/beta-D-Psicofuranose
https://pubchem.ncbi.nlm.nih.gov/compound/D-psicofuranose
https://pmc.ncbi.nlm.nih.gov/articles/PMC4719940/
https://chem.libretexts.org/Courses/Purdue/Chem_26505%3A_Organic_Chemistry_I_(Lipton)/Chapter_4._Intermolecular_Forces_and_Physical_Properties/4.4_Solubility
https://beaudry.chem.oregonstate.edu/sites/beaudry.chem.oregonstate.edu/files/food.pdf
https://pubmed.ncbi.nlm.nih.gov/12951505/
https://pubmed.ncbi.nlm.nih.gov/12951505/
https://www.semanticscholar.org/paper/Preparation-of-d-psicose-from-d-fructose-by-Itoh-Sato/dcd6fdbe7fcf8b59e03afe60f144efc800027a1c
https://www.semanticscholar.org/paper/Preparation-of-d-psicose-from-d-fructose-by-Itoh-Sato/dcd6fdbe7fcf8b59e03afe60f144efc800027a1c
https://pubmed.ncbi.nlm.nih.gov/31797048/
https://pubmed.ncbi.nlm.nih.gov/31797048/
https://www.benchchem.com/product/b8254897#psicofuranose-chemical-structure-and-properties
https://www.benchchem.com/product/b8254897#psicofuranose-chemical-structure-and-properties
https://www.benchchem.com/product/b8254897#psicofuranose-chemical-structure-and-properties
https://www.benchchem.com/product/b8254897#psicofuranose-chemical-structure-and-properties
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b8254897?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b8254897?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENCHE

Foundational & Exploratory

Check Availability & Pricing

BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com

© 2025 BenchChem. All rights reserved.

8/8

Tech Support


https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b8254897?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

